Cas no 869570-00-3 (Boc-L-4-Br-Phe-nitrile)

• Product Name: Boc-L-4-Br-Phe-nitrile
• CAS No: 869570-00-3
• MF: C₁₄H₁₇BrN₂O₂
• MW: 325.200982809067
• CID: 69135
• PubChem ID: 57594736
• Update Time: 2025-08-05

Boc-L-4-Br-Phe-nitrile Chemical and Physical Properties

Names and Identifiers

• Boc-L-4-Bromophenylalaninenitrile
• Boc-Phe(4-Br)-Nitrile
• (2S)-2-(tert-Butoxycarbonylamino)-3-(4-bromophenyl)propanenitrile
• BOC-L-4-BR-PHE-NITRILE
• (S)-tert-butyl 2-(4-bromophenyl)-1-cyanoethylcarbamate
• AKOS015968834
• WSQVRQIMOQVSJH-LBPRGKRZSA-N
• 869570-00-3
• tert-butyl N-[(1S)-2-(4-bromophenyl)-1-cyanoethyl]carbamate
• SCHEMBL2617400
• Boc-L-4-Br-Phe-nitrile

• Inchi： 1S/C14H17BrN2O2/c1-14(2,3)19-13(18)17-12(9-16)8-10-4-6-11(15)7-5-10/h4-7,12H,8H2,1-3H3,(H,17,18)/t12-/m0/s1
• InChI Key： WSQVRQIMOQVSJH-LBPRGKRZSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@@H](C#N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.04700
• Monoisotopic Mass: 324.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.335
• PSA: 62.12000
• LogP: 3.79938

Additional information on Boc-L-4-Br-Phe-nitrile

Professional Introduction to Boc-L-4-Br-Phe-nitrile (CAS No. 869570-00-3)

Boc-L-4-Br-Phe-nitrile, with the chemical name Boc-L-4-bromophenylalaninonitrile, is a crucial intermediate in the field of pharmaceutical synthesis and peptidomimetics. This compound, identified by its CAS number 869570-00-3, plays a pivotal role in the development of novel therapeutic agents due to its versatile structural properties. The presence of both the Boc (tert-butoxycarbonyl) protecting group and the 4-bromo substituent on the phenyl ring makes it an invaluable building block for constructing complex molecular architectures.

The Boc group is widely employed in peptide synthesis to protect the amine functionality, ensuring selective reactivity and preventing unwanted side reactions. This protective group is particularly useful in multi-step syntheses where precise control over reaction conditions is essential. On the other hand, the 4-bromo substituent provides a reactive handle for further functionalization, allowing chemists to introduce additional modifications at specific positions on the aromatic ring. This dual functionality makes Boc-L-4-Br-Phe-nitrile a preferred choice for researchers aiming to develop peptidomimetics with tailored biological activities.

In recent years, there has been significant interest in the development of peptidomimetics as potential therapeutic agents. Peptidomimetics are designed to mimic the structure and function of natural peptides while offering improved pharmacokinetic properties such as enhanced stability and longer half-life. The compound Boc-L-4-Br-Phe-nitrile is particularly relevant in this context, as it serves as a key intermediate in the synthesis of peptidomimetics targeting various biological pathways.

One of the most notable applications of Boc-L-4-Br-Phe-nitrile is in the development of inhibitors targeting enzyme receptors. Enzyme receptors are critical mediators of many cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurological disorders. By designing peptidomimetics that selectively bind to these receptors, researchers can develop novel drugs that modulate their activity. The 4-bromo substituent on Boc-L-4-Br-Phe-nitrile allows for further derivatization using cross-coupling reactions, enabling the construction of complex molecular structures that can interact with enzyme receptors with high specificity.

Another area where Boc-L-4-Br-Phe-nitrile has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antibiotics with novel mechanisms of action. Peptidomimetics have emerged as a promising class of antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis or interfere with essential bacterial processes. The structural features of Boc-L-4-Br-Phe-nitrile make it an excellent starting point for designing peptidomimetics that can effectively combat resistant bacterial strains.

The synthesis of Boc-L-4-Br-Phe-nitrile involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the bromination of L-phenylalanine to introduce the 4-bromo substituent at the aromatic ring. This step is followed by conversion into the corresponding nitrile derivative using standard chemical methods. The final step involves protecting the amine group with a Boc group, which is typically achieved by reacting the nitrile intermediate with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing Boc-L-4-Br-Phe-nitrile and ensuring its purity. These techniques provide detailed information about the molecular structure, including confirmation of the protective group and any potential impurities that may be present. High-performance liquid chromatography (HPLC) is also employed to isolate and purify the compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, Boc-L-4-Br-Phe-nitrile (CAS No. 869570-00-3) is a highly valuable intermediate in pharmaceutical synthesis and peptidomimetic development. Its unique structural features, including the presence of both a Boc protecting group and a 4-bromo substituent, make it an ideal building block for constructing complex molecular architectures. The compound has shown significant promise in various therapeutic applications, including enzyme receptor inhibition and antimicrobial agent development. With ongoing research efforts focused on developing novel peptidomimetics, Boc-L-4-Br-Phe-nitrile is poised to play an increasingly important role in drug discovery and development.